5-{[5-(1,2-Dithiolan-3-yl)pentanoyl]amino}pentanoic acid

• CAS No.: 214556-01-1
• Molecular Formula: C13H23NO3S2
• Molecular Weight: 305.5 g/mol
• IUPAC Name: 5-[5-(dithiolan-3-yl)pentanoylamino]pentanoic acid
• InChI: InChI=1S/C13H23NO3S2/c15-12(14-9-4-3-7-13(16)17)6-2-1-5-11-8-10-18-19-11/h11H,1-10H2,(H,14,15)(H,16,17)
• InChI Key: CMKXRGMJZZTNPK-UHFFFAOYSA-N
• Canonical SMILES: C1CSSC1CCCCC(=O)NCCCCC(=O)O

Description

5-{[5-(1,2-Dithiolan-3-yl)pentanoyl]amino}pentanoic acid is a useful research compound. Its molecular formula is C13H23NO3S2 and its molecular weight is 305.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction was carried out as described in Example 49, but using 0.65 g of methyl 5-[5-(1,2-dithiolan-3-yl)pentanoylamino]pentanoate (prepared as described in Example 118), 13 ml of methanol and 5.09 ml of a 1 N aqueous solution of sodium hydroxide. The solvent was removed from the reaction mixture by evaporation under reduced pressure, and water was added to the residue. The mixture was neutralized by the addition of 2 N aqueous hydrochloric acid, after which it was extracted with ethyl acetate. The extraction solution was washed with a saturated aqueous solution of sodium chloride and dried over anhydrous sodium sulfate. The ethyl acetate was removed from the extraction solution by evaporation under reduced pressure, and the residue was recrystallized from ethyl acetate, to obtain 0.33 g of the title compound as pale yellowish green crystals, melting at 98 to 100° C.